Cas no 62765-54-2 (L-Glutamic acid, 1-octadecyl ester)
62765-54-2 structure
Product Name:L-Glutamic acid, 1-octadecyl ester
CAS No:62765-54-2
MF:C23H44NO4
MW:398.599767684937
CID:431889
PubChem ID:71382950
Update Time:2025-04-19
L-Glutamic acid, 1-octadecyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid, 1-octadecyl ester
- (4S)-4-amino-5-octadecoxy-5-oxopentanoate
- 1-[(5-Oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]octadecane
- 62765-54-2
- DTXSID30805303
-
- Inchi: 1S/C23H45NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-28-23(27)21(24)18-19-22(25)26/h21H,2-20,24H2,1H3,(H,25,26)/p-1/t21-/m0/s1
- InChI Key: QEYATHUQKXAPIM-NRFANRHFSA-M
- SMILES: O(C([C@H](CCC(=O)[O-])N)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 398.32722
- Monoisotopic Mass: 398.32703388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.45
L-Glutamic acid, 1-octadecyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
62765-54-2 (L-Glutamic acid, 1-octadecyl ester) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
- 112471-82-6((2s)-2-Azaniumyl-5-cyclohexyloxy-5-oxopentanoate)
- 14487-45-7(DL-Glutamic Acid 5-Methyl Ester)
- 25456-76-2(H-D-Glu-OtBu)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 15911-75-8(tert-butyl (2S)-2-aminopentanoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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